molecular formula C10H12 B8590593 1-Phenyl-1-methylcyclopropane CAS No. 2214-14-4

1-Phenyl-1-methylcyclopropane

Cat. No.: B8590593
CAS No.: 2214-14-4
M. Wt: 132.20 g/mol
InChI Key: OGUNTYRKFMVMLS-UHFFFAOYSA-N
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Description

1-Phenyl-1-methylcyclopropane is a useful research compound. Its molecular formula is C10H12 and its molecular weight is 132.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

2214-14-4

Molecular Formula

C10H12

Molecular Weight

132.20 g/mol

IUPAC Name

(1-methylcyclopropyl)benzene

InChI

InChI=1S/C10H12/c1-10(7-8-10)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3

InChI Key

OGUNTYRKFMVMLS-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ZnEt2 (165 mL, 169 mmol) in DCM (160 mL) at 0° C. was added a solution of TFA (6.5 mL, 85 mmol) in DCM (80 mL) dropwise and the mixture was stirred at 0° C. for 30 min. Then to above mixture was added CH2I2 (6.6 mL, 85 mmol) in DCM (80 mL) dropwise and the mixture was stirred at 0° C. for 20 min, followed by adding dropwise a solution of prop-1-en-2-ylbenzene (5.0 g, 42.3 mmol) in DCM (80 mL). The mixture was stirred at rt for 30 min, quenched by brine (100 mL), extracted with DCM (2×100 mL) and the combined organic layers were dried over Na2SO4, filtered, concentrated and purified by CC (PE/EA=1/0 to 100/1) to afford compound P43a (3.4 g, 60%) as a yellow oil.
Name
Quantity
165 mL
Type
reactant
Reaction Step One
Name
Quantity
6.5 mL
Type
reactant
Reaction Step One
Name
Quantity
160 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
6.6 mL
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
5 g
Type
reactant
Reaction Step Three
Name
Quantity
80 mL
Type
solvent
Reaction Step Three

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